Cas no 39512-75-9 (1,2,4-Oxadiazole-3-carbonitrile)

1,2,4-Oxadiazole-3-carbonitrile structure

39512-75-9 structure

Product Name:1,2,4-Oxadiazole-3-carbonitrile

CAS No:39512-75-9

MF:C₃HN₃O

MW:95.0595395565033

MDL:MFCD26938432

CID:1509360

PubChem ID:19434578

Update Time:2025-04-21

1,2,4-Oxadiazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazole-3-carbonitrile
- AKOS022133543
- AT38449
- EN300-212106
- 39512-75-9
- Z1813175777
- STL301949
- C3HN3O
- MDL： MFCD26938432
- Inchi： 1S/C3HN3O/c4-1-3-5-2-7-6-3/h2H
- InChI Key： SMAXOZPUQHHUCJ-UHFFFAOYSA-N
- SMILES： O1C=NC(C#N)=N1

Computed Properties

Exact Mass: 95.01203
Monoisotopic Mass: 95.011961664g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 62.7Å²

Experimental Properties

PSA: 62.71

1,2,4-Oxadiazole-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-212106-0.05g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	93%	0.05g	$218.0	2023-09-16
Enamine	EN300-212106-0.1g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	93%	0.1g	$326.0	2023-09-16
Enamine	EN300-212106-0.25g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	93%	0.25g	$466.0	2023-09-16
Enamine	EN300-212106-0.5g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	93%	0.5g	$735.0	2023-09-16
Enamine	EN300-212106-1.0g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	95%	1.0g	$943.0	2023-07-07
Enamine	EN300-212106-2.5g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	93%	2.5g	$1848.0	2023-09-16
Enamine	EN300-212106-5.0g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	95%	5.0g	$2732.0	2023-07-07
Enamine	EN300-212106-10.0g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	95%	10.0g	$4052.0	2023-07-07
Enamine	EN300-212106-1g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	93%	1g	$943.0	2023-09-16
Enamine	EN300-212106-5g	1,2,4-oxadiazole-3-carbonitrile	39512-75-9	93%	5g	$2732.0	2023-09-16

1,2,4-Oxadiazole-3-carbonitrile Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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